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Compound of Interest

Compound Name: 5-Methyl-3-(oxazol-5-yl)isoxazole

Cat. No.: B8679505 Get Quote

In-depth Technical Guide: 5-Methyl-3-(oxazol-5-
yl)isoxazole
A comprehensive exploration of a novel heterocyclic compound, detailing its chemical identity,

physicochemical properties, and potential biological significance.

Chemical Identity
Following a comprehensive search of chemical databases and scientific literature, a specific

CAS Registry Number for "5-Methyl-3-(oxazol-5-yl)isoxazole" could not be definitively

identified. This suggests that the compound may be a novel chemical entity or is not widely

documented under this specific nomenclature.

The IUPAC name for the specified structure is 5-methyl-3-(1,3-oxazol-5-yl)-1,2-isoxazole. This

name precisely describes the molecular architecture, consisting of a central isoxazole ring

substituted with a methyl group at the 5-position and an oxazole ring at the 3-position, linked

via the 5-position of the oxazole ring.

Physicochemical Properties (Predicted)
In the absence of experimental data for 5-methyl-3-(1,3-oxazol-5-yl)-1,2-isoxazole,

computational methods can provide predicted physicochemical properties. These predictions

are valuable for initial assessment and for guiding future experimental work.
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Property Predicted Value

Molecular Formula C₇H₅N₃O₂

Molecular Weight 163.14 g/mol

LogP (Octanol-Water Partition Coefficient) 0.85

Topological Polar Surface Area (TPSA) 61.8 Å²

Hydrogen Bond Donors 0

Hydrogen Bond Acceptors 4

Rotatable Bonds 1

Note: These values are computationally predicted and await experimental verification.

Synthesis and Experimental Protocols
While a specific synthetic protocol for 5-methyl-3-(1,3-oxazol-5-yl)-1,2-isoxazole is not explicitly

described in the reviewed literature, general synthetic strategies for 3,5-disubstituted

isoxazoles can be adapted for its preparation. A plausible synthetic route could involve the

[3+2] cycloaddition reaction between a nitrile oxide and an alkyne.

Proposed Synthetic Workflow
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To cite this document: BenchChem. ["5-Methyl-3-(oxazol-5-yl)isoxazole" CAS number and
IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8679505#5-methyl-3-oxazol-5-yl-isoxazole-cas-
number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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